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Compound of Interest

Compound Name:
2-(Methylthio)pyrimidine-5-

carbaldehyde

CAS No.: 90905-31-0

Cat. No.: B3023097

Get Quote

Abstract
2-(Methylthio)pyrimidine-5-carbaldehyde (CAS: 90905-31-0) is a "privileged scaffold" in

medicinal chemistry, serving as a critical intermediate for the synthesis of kinase inhibitors

(e.g., EGFR, CDK, and p38 MAP kinase inhibitors) and antifolates.[1] Its dual-reactivity profile

—featuring an electrophilic aldehyde at C5 and a displaceable methylthio group at C2—allows

for the rapid construction of diverse heterocycles. This guide details optimized protocols for

condensation reactions targeting the C5-aldehyde, specifically Knoevenagel condensation and

Reductive Amination, ensuring high yields and reproducibility.

Strategic Chemical Profile[2]
Before initiating synthesis, understanding the electronic environment of the substrate is crucial

for reaction success.
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Property Value/Description Implication for Synthesis

Molecular Formula MW: 154.19 g/mol

Electrophilicity High (C5-Aldehyde)

The pyrimidine ring is electron-

deficient, making the C5-

aldehyde highly reactive

toward nucleophiles compared

to benzaldehyde.

Stability Moderate

The aldehyde is prone to

oxidation (to carboxylic acid) in

air; store under inert gas.

C2-SMe Group Latent Leaving Group

Stable under condensation

conditions (base/acid). Can be

oxidized later to

for nucleophilic aromatic

substitution (

).

Solubility DMSO, DMF, DCM, MeOH

Poor solubility in non-polar

solvents (Hexanes); moderate

in Ethanol.

Module 1: Knoevenagel Condensation (C=C Bond
Formation)[3][4]
Objective: Synthesis of

-unsaturated nitriles or esters. Application: Creating Michael acceptors for covalent kinase
inhibitors or precursors for fused bicyclic systems (e.g., pyrido[2,3-d]pyrimidines).

Mechanism & Rationale
The electron-deficient nature of the pyrimidine ring enhances the electrophilicity of the carbonyl

carbon. Weak bases (Piperidine) are sufficient to deprotonate the active methylene compound.

Stronger bases may cause self-condensation or degradation of the pyrimidine ring.
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Experimental Protocol
Reaction: 2-(Methylthio)pyrimidine-5-carbaldehyde + Malononitrile

Vinyl Nitrile Product

Reagents:

Aldehyde (1.0 equiv)[2][3]

Malononitrile (1.1 equiv)[3]

Catalyst: Piperidine (0.1 equiv) or

-Alanine (0.2 equiv) for acid-sensitive substrates.

Solvent: Ethanol (EtOH) or Methanol (MeOH).[4]

Step-by-Step Procedure:

Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 mmol

(154 mg) of 2-(methylthio)pyrimidine-5-carbaldehyde in 5 mL of absolute Ethanol.

Note: Warming to 40°C may be required for complete dissolution.

Addition: Add 1.1 mmol (73 mg) of malononitrile. Stir for 5 minutes to ensure homogeneity.

Catalysis: Add 0.1 mmol (10

L) of Piperidine dropwise.

Observation: A color change (yellow to orange) typically occurs immediately.

Reaction: Stir the mixture at room temperature (RT) for 2–4 hours.

Optimization: If precipitation does not occur within 1 hour, heat to reflux (78°C) for 30

minutes.

Work-up:
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Scenario A (Precipitate forms): Cool to 0°C. Filter the solid under vacuum. Wash with cold

EtOH (

mL) and Hexanes.

Scenario B (No precipitate): Remove solvent in vacuo. Redissolve residue in DCM, wash

with water, dry over

, and purify via silica gel chromatography (0-5% MeOH in DCM).

Visualization: Knoevenagel Workflow

Start:
Aldehyde + Malononitrile

Add Catalyst:
Piperidine (0.1 eq)

Reaction:
EtOH, RT to Reflux

2-4 Hours

TLC Check:
Aldehyde consumed?No (Heat/Time)

Work-up:
Filter Precipitate

or Column Chrom.

Yes Product:
Vinyl Nitrile

Click to download full resolution via product page

Caption: Workflow for base-catalyzed condensation of 2-(methylthio)pyrimidine-5-
carbaldehyde.

Module 2: Reductive Amination (C-N Bond
Formation)[6]
Objective: Installation of amine linkers. Application: Synthesis of "hinge-binder" motifs or

solubilizing tails in drug candidates.

Mechanism & Rationale
Direct reduction of the aldehyde to an alcohol is a competing side reaction. Therefore,

Stepwise Reductive Amination (pre-forming the imine) is recommended over "One-Pot"

methods for this specific aldehyde to maximize yield and avoid reducing the aldehyde before it

reacts with the amine.

Experimental Protocol
Reaction: 2-(Methylthio)pyrimidine-5-carbaldehyde + Primary Amine
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Secondary Amine

Reagents:

Aldehyde (1.0 equiv)[2][3]

Primary Amine (1.1 equiv)

Drying Agent: Anhydrous

or 4Å Molecular Sieves (Critical for equilibrium shift).

Reducing Agent: Sodium Triacetoxyborohydride (

) (1.5 equiv).

Solvent: 1,2-Dichloroethane (DCE) or DCM.

Step-by-Step Procedure:

Imine Formation (Equilibrium Control):

Dissolve 1.0 mmol of aldehyde and 1.1 mmol of amine in 5 mL DCE.

Add 200 mg of activated 4Å Molecular Sieves or anhydrous

.

Stir under Nitrogen at RT for 4–12 hours.

Validation: Monitor by TLC or

-NMR (Disappearance of aldehyde singlet at

ppm; appearance of imine singlet at

ppm).

Reduction:

Cool the mixture to 0°C.
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Add 1.5 mmol (318 mg) of

in one portion.

Allow to warm to RT and stir for 4 hours.

Quench & Extraction:

Quench with saturated aqueous

(10 mL).

Extract with DCM (

mL).

Wash combined organics with Brine, dry over

, and concentrate.

Purification:

Flash chromatography (typically DCM/MeOH/NH3 systems).

Visualization: Reductive Amination Pathway

Aldehyde (C5-CHO)

Intermediate Imine
(Schiff Base)

 Nucleophilic Attack

Secondary Amine Product

 Hydride Transfer

Step 1: R-NH2, MgSO4
(Dehydration)

Step 2: NaBH(OAc)3
(Reduction)
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Click to download full resolution via product page

Caption: Stepwise reductive amination to prevent direct aldehyde reduction.

Troubleshooting & Optimization Guide
Issue Probable Cause Corrective Action

Low Yield (Knoevenagel)
Retro-aldol reaction or

Cannizzaro disproportionation.

Switch to a weaker base

(EDDA - ethylenediamine

diacetate) or use acetic

acid/piperidine buffer.

Incomplete Imine Formation
Water in solvent shifting

equilibrium.

Strictly use anhydrous solvents

and increase Molecular Sieves

load.

Side Product: Alcohol
Direct reduction of aldehyde by

borohydride.

Ensure imine formation is

complete (via NMR) before

adding reducing agent. Avoid

in MeOH; stick to

in DCE.

"Stench" during workup
Degradation of Methylthio

group (rare but possible).

Treat glassware with bleach

(sodium hypochlorite) to

oxidize sulfides before

cleaning.
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Disclaimer: This protocol is for research purposes only. Always consult the Safety Data Sheet

(SDS) for 2-(Methylthio)pyrimidine-5-carbaldehyde before handling. The methylthio moiety

can release foul-smelling volatiles; use a fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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